Cas no 2229318-76-5 (1-2-(4-bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(4-bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229318-76-5
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• CID: 6465711
• PubChem ID: 165799142
• Update Time: 2025-11-01

1-2-(4-bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine
• 1-[2-(4-bromo-3,5-dimethylphenyl)propan-2-yl]cyclopropan-1-amine
• 2229318-76-5
• EN300-1924578

• Inchi： 1S/C14H20BrN/c1-9-7-11(8-10(2)12(9)15)13(3,4)14(16)5-6-14/h7-8H,5-6,16H2,1-4H3
• InChI Key： OXCZENXSKWWUNG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 281.07791g/mol
• Monoisotopic Mass: 281.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(4-bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(4-Bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2229318-76-5)

1-2-(4-Bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine, with the CAS number 2229318-76-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound is characterized by a cyclopropane ring substituted with a brominated, dimethylated phenyl group and a secondary amine functionality, making it an intriguing candidate for various biochemical and pharmaceutical studies.

The synthesis of 1-2-(4-Bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine typically involves multi-step organic reactions, including the formation of the cyclopropane ring and the introduction of the brominated phenyl group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications.

In terms of its chemical properties, 1-2-(4-Bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine exhibits notable solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). Its stability under various conditions, including temperature and pH, has been extensively studied to ensure its reliability in different experimental setups. The compound's reactivity with other chemical species is also an area of active research, with potential applications in the development of new materials and pharmaceuticals.

The biological activity of 1-2-(4-Bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine has been a focal point of recent studies. Preliminary in vitro assays have shown that this compound possesses significant activity against certain types of cancer cells, particularly those derived from breast and lung tissues. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Further investigations are underway to elucidate the specific molecular targets and pathways affected by this compound.

Clinical trials are currently being planned to evaluate the safety and efficacy of 1-2-(4-Bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine as a potential therapeutic agent. These trials will provide crucial data on its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its potential side effects. The results from these trials will be instrumental in determining the future direction of research and development efforts for this compound.

In addition to its potential therapeutic applications, 1-2-(4-Bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine has also been explored for its use as a tool compound in biochemical research. Its unique structure makes it an excellent candidate for studying protein-ligand interactions and for developing new assays to screen for compounds with similar biological activities. The compound's ability to selectively bind to specific protein targets has been demonstrated in several studies, highlighting its utility in drug discovery and development.

The environmental impact of 1-2-(4-Bromo-3,5-dimethylphenyl)propan-2-ylcyclopropan-1-amine is another important consideration. Researchers are actively investigating the biodegradability and ecotoxicity of this compound to ensure that its use does not pose significant risks to the environment. Preliminary data suggest that under controlled conditions, the compound can be effectively degraded by microbial processes, although further studies are needed to confirm these findings.

In conclusion, 1-2-(4-Bromo-3,5-dimethylphenyl)propan-2-ylicyclopropan-l-amnine (CAS No. 2229318—76—5) represents a promising molecule with a wide range of potential applications in both research and industry. Its unique chemical structure and biological activity make it an attractive candidate for further investigation into its therapeutic potential and utility as a tool compound. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the broader field of medicinal chemistry.